methyl 2-[({4-[(3,5-dichloropyridin-2-yl)oxy]phenoxy}acetyl)amino]benzoate

• IUPAC Name: methyl 2-[[2-[4-(3,5-dichloropyridin-2-yl)oxyphenoxy]acetyl]amino]benzoate
• InChI: InChI=1S/C21H16Cl2N2O5/c1-28-21(27)16-4-2-3-5-18(16)25-19(26)12-29-14-6-8-15(9-7-14)30-20-17(23)10-13(22)11-24-20/h2-11H,12H2,1H3,(H,25,26)
• InChI Key: HLPJTTLVRNGTQI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)OC3=C(C=C(C=N3)Cl)Cl
• Molecular Formula: C21H16Cl2N2O5
• Molecular Weight: 447.3 g/mol

Description

The compound seems to be a complex organic molecule that contains multiple functional groups, including a pyridine ring, an ester group, and a dichloro group. It is related to a class of compounds known as proherbicides.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The pyridine ring, for example, would contribute to the aromaticity of the molecule, while the dichloro group would likely have a significant impact on the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyridine ring and the dichloro group. The pyridine ring, for instance, could participate in electrophilic aromatic substitution reactions, while the dichloro group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine ring could contribute to the compound’s solubility in polar solvents, while the dichloro group could affect the compound’s reactivity.

Mechanism of Action

While the exact mechanism of action for this compound is not clear from the available information, it is related to a class of compounds known as proherbicides. Proherbicides are compounds that are converted into active herbicides in plants. The mechanism of action for these compounds typically involves inhibiting a specific enzyme in the plant, thereby preventing the plant from growing.

Future Directions

The future research directions for this compound could include exploring its potential uses as a proherbicide, investigating its synthesis methods, and studying its physical and chemical properties in more detail.